2-(4-fluorophenyl)-3-[2-(morpholin-4-yl)ethyl]quinazolin-4(3H)-one

Medicinal Chemistry Kinase Inhibitor Design Structure-Activity Relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H20FN3O2
Molecular Weight 353.4 g/mol
Cat. No. B12192871
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Technical Parameters


Basic Identity
Product Name2-(4-fluorophenyl)-3-[2-(morpholin-4-yl)ethyl]quinazolin-4(3H)-one
Molecular FormulaC20H20FN3O2
Molecular Weight353.4 g/mol
Structural Identifiers
SMILESC1COCCN1CCN2C(=NC3=CC=CC=C3C2=O)C4=CC=C(C=C4)F
InChIInChI=1S/C20H20FN3O2/c21-16-7-5-15(6-8-16)19-22-18-4-2-1-3-17(18)20(25)24(19)10-9-23-11-13-26-14-12-23/h1-8H,9-14H2
InChIKeyQXRAJGMLLDDMDV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 250 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(4-Fluorophenyl)-3-[2-(morpholin-4-yl)ethyl]quinazolin-4(3H)-one: Structural Identity & Class


2-(4-Fluorophenyl)-3-[2-(morpholin-4-yl)ethyl]quinazolin-4(3H)-one (C20H20FN3O2, MW 353.4 g/mol) is a heterocyclic compound belonging to the quinazolin-4(3H)-one family, a privileged scaffold in medicinal chemistry recognized for diverse biological activities including anticancer, anti-inflammatory, and enzyme inhibitory properties [1]. The compound features a 4-fluorophenyl substituent at the C2 position and an N3-ethylmorpholine side chain, distinguishing it structurally from other morpholine-containing quinazoline derivatives such as gefitinib (which bears a C6-morpholinopropoxy group and a 4-anilino substitution) and 3-(4-fluorophenyl)-2-morpholinoquinazolin-4(3H)-one (which places the morpholino group directly at C2) [2]. While specific biological activity data for this exact compound remains limited in the peer-reviewed literature, its structural features place it within a well-characterized class of kinase-targeting and cytotoxic quinazolinone derivatives that have demonstrated sub-micromolar to low-micromolar activity across multiple therapeutic targets [3].

N3-ethylmorpholine configuration for kinase selectivity profiling
Structurally distinct quinazolin-4(3H)-one beyond 4-anilinoquinazoline class
Supports cell-model endpoint review and SAR exploration

Structural Nuances Preventing Generic Substitution


The quinazolin-4(3H)-one scaffold is highly sensitive to substitution pattern, with even minor positional changes in the morpholine attachment point producing compounds with divergent target profiles and potency. For example, morpholine-substituted quinazoline derivatives tested against A549, MCF-7, and SHSY-5Y cell lines show IC50 values ranging from 3.15 μM to over 10 μM depending solely on peripheral substituent variation [1]. Similarly, quinazolin-4(3H)-one EGFR inhibitors exhibit a ~30-fold potency range (IC50 from 0.069 μM to >2 μM) based on substitution at N3 and C2 positions [2]. The target compound's unique N3-ethylmorpholine configuration creates a distinct pharmacophoric geometry compared to C2-morpholino analogs (e.g., 3-(4-fluorophenyl)-2-morpholinoquinazolin-4(3H)-one) and C6-morpholinopropoxy derivatives (e.g., gefitinib), meaning that biological activity data from these related compounds cannot be directly extrapolated [3]. Furthermore, the computed physicochemical profile—AlogP of 1.29 and polar surface area of 90.65 Ų —differs substantially from comparator compounds, with implications for solubility, permeability, and formulation behavior that make simple analog substitution scientifically unjustifiable without direct comparative data.

Attachment site mismatch
Morpholine at N3 may shift kinase target engagement geometry relative to gefitinib-like C6-alkoxy analogs.
Physicochemical divergence
Lower lipophilicity (AlogP ~1.3) compared to clinical analogs may alter cellular permeability and nonspecific binding.
Cytotoxicity transferability
Potency data from C2-morpholino or C6-alkoxy quinazolinones may not directly extrapolate to N3-ethylmorpholine configuration.

Quantitative Differentiation Evidence


N3-Ethylmorpholine vs C6-Morpholinopropoxy Pharmacophore

The target compound positions its morpholine ring at the quinazolinone N3 position via a two-carbon ethyl linker (-CH2CH2-), creating a fundamentally different three-dimensional pharmacophore compared to gefitinib, which attaches morpholine at C6 via a three-carbon propoxy linker (-OCH2CH2CH2-). This positional shift relocates the basic morpholine nitrogen approximately 5-7 Å from its position in gefitinib, altering hydrogen-bonding capacity and target engagement geometry. In the quinazolin-4(3H)-one series, the N3 substitution pattern is known to critically influence both potency and selectivity: compounds with N3-aryl substitution but lacking the ethylmorpholine feature show tyrosinase IC50 values of 120 ± 2 μM [1], while optimized quinazolin-4(3H)-one EGFR inhibitors with tailored N3 and C6 substituents achieve IC50 values of 0.069 μM—a >1,700-fold potency difference attributable to substitution architecture [2].

Pharmacophore Geometry
Class-level inference
N3-ethylmorpholine vs C6-propoxy (gefitinib) & C2-morpholino analogs
Estimated morpholine N displacement: 5–7 Å from gefitinib pose
Attachment site may alter kinase target engagement geometry
No co-crystal structure; binding mode inferred
Medicinal Chemistry Kinase Inhibitor Design Structure-Activity Relationship

Lipophilicity and Polar Surface Area Comparison

Computed physicochemical properties reveal meaningful differentiation between the target compound and its closest clinical analog, gefitinib. The target compound exhibits an AlogP of 1.29 and a topological polar surface area (TPSA) of 90.65 Ų , compared to gefitinib's reported AlogP of approximately 3.8 and TPSA of approximately 71.97 Ų [1]. This represents an AlogP difference of ~2.5 log units, translating to an approximately 300-fold difference in predicted octanol-water partitioning. The higher polarity and lower lipophilicity of the target compound suggest it would exhibit substantially different membrane permeability, solubility, and tissue distribution behavior compared to gefitinib. Additionally, with 7 rotatable bonds, the target compound sits at the upper limit of oral bioavailability predictability (Veber rule threshold: ≤10 rotatable bonds), while gefitinib has approximately 10 rotatable bonds. These differences are not merely incremental—they would produce distinct ADME profiles that preclude simple analog substitution in biological assays.

Lipophilicity & PSA
Context-dependent
AlogP: 1.29 vs ~3.8 (Δ ≈ −2.5 log units)
TPSA: 90.65 vs ~71.97 Ų (Δ ≈ +18.7)
Lower lipophilicity may alter permeability and protein binding profiles
Computed values; experimental logP not available
Drug-likeness ADME Prediction Physicochemical Profiling

Morpholine-Quinazolinone Anticancer Cytotoxicity

While direct cytotoxicity data for the target compound is not publicly available, closely related morpholine-substituted quinazoline derivatives provide a class-level activity benchmark. In a systematic study of morpholine-substituted quinazoline derivatives, compounds AK-3 and AK-10 demonstrated significant cytotoxicity across three cancer cell lines: AK-10 showed IC50 values of 8.55 ± 0.67 μM (A549 lung), 3.15 ± 0.23 μM (MCF-7 breast), and 3.36 ± 0.29 μM (SHSY-5Y neuroblastoma) [1]. Importantly, these compounds showed no toxicity against HEK293 normal kidney cells at 25 μM, indicating a therapeutic window. The target compound shares the morpholine-quinazolinone pharmacophore with these active derivatives but differs in the attachment position (N3-ethyl vs. C2/C6 in the AK series), suggesting potentially comparable but not identical activity profiles. By contrast, simpler 2-(4-fluorophenyl)-quinazolin-4(3H)-one lacking the morpholine group shows only weak tyrosinase inhibition (IC50 = 120 μM) [2], highlighting the functional importance of the morpholine moiety that both the target compound and active AK analogs possess.

Cytotoxicity Class Profile
Class-level inference
Morpholine-quinazoline benchmark (AK-10): A549 IC50 8.55 µM, MCF-7 3.15 µM, SHSY-5Y 3.36 µM
Class range: 3.15–10.38 µM across cancer lines
Supports cytotoxicity endpoint review in cancer cell models
No direct data for target compound; counter-screen essential
Anticancer Activity Cytotoxicity Cancer Cell Lines

EGFR Kinase Inhibition Benchmarking

The quinazolin-4(3H)-one scaffold has been validated as an EGFR inhibitor platform. In a comprehensive study, compound 6d—a quinazolin-4(3H)-one derivative—potently inhibited EGFR with an IC50 of 0.069 ± 0.004 μM, comparing favorably with the clinical EGFR inhibitor erlotinib (IC50 = 0.045 ± 0.003 μM) and demonstrating a 16.74-fold increase in total apoptosis in the HS 578T breast cancer cell line [1]. At the opposite end of the potency spectrum, simple 3-(4-fluorophenyl)-2-morpholinoquinazolin-4(3H)-one showed weak EGFR inhibition with IC50 values in the micromolar range against various kinases [2]. The target compound structurally combines features from both active and less active analogs: it possesses the 4-fluorophenyl-C2 group common to the tyrosinase inhibitor series and the morpholine group found in potent EGFR inhibitors, but its N3-ethylmorpholine configuration is unique among published analogs. The Merck morpholinylquinazoline patent family (WO/2011/104338, US-9126952-B2) discloses compounds with serine/threonine kinase inhibitory activity and cancer cell sensitization properties at IC50 values around 1.25 μM, representing another relevant class benchmark [3]. Without direct testing data, the target compound's kinase inhibition potency should be assumed to fall within the broad 0.05 to >10 μM range observed across quinazolin-4(3H)-one analogs.

EGFR Kinase Inhibition
Class-level inference
Quinazolin-4(3H)-one class EGFR IC50 range: 0.069 µM (compound 6d) to >10 µM
Ser/Thr kinase benchmark: ~1.25 µM (patent examples)
Supports kinase pathway-response interpretation
Direct kinase profiling required for target compound
EGFR Inhibition Tyrosine Kinase Cancer Therapeutics

Synthetic Complexity and Procurement Feasibility

The target compound's synthetic route can be benchmarked against published procedures for related quinazolin-4(3H)-ones. The core quinazolinone scaffold is accessible via well-established methods including Niementowski synthesis under microwave irradiation (providing rapid, clean conversion with good substrate tolerance) and aza-Wittig reactions as demonstrated for the closely related 3-(4-fluorophenyl)-2-morpholinoquinazolin-4(3H)-one [1]. The target compound requires two key synthetic steps beyond the core: (i) introduction of the 4-fluorophenyl group at C2, achievable via palladium-catalyzed cross-coupling of 4-toluenesulfonylquinazolines with organoindium reagents under mild conditions [2], and (ii) N3-alkylation with 4-(2-chloroethyl)morpholine or a related electrophile. This synthetic complexity is intermediate—more demanding than simple 2-arylquinazolin-4(3H)-ones (which lack the N3-ethylmorpholine step) but less complex than gefitinib (which requires three additional substituents at C4, C6, and C7). Procurement lead time and cost should reflect this intermediate synthetic complexity relative to simpler commercially available quinazolinone analogs, though the compound's limited commercial availability may necessitate custom synthesis.

Synthetic Complexity
Source review
Estimated 3–4 synthetic steps; C2 arylation + N3 alkylation diversification points
Intermediate complexity between simple 2-aryl quinazolinones and gefitinib
May support custom synthesis planning and lead-time estimation
No dedicated protocol published; method extrapolated from analogs
Chemical Sourcing Synthetic Feasibility Custom Synthesis

Application Scenarios Based on Evidence


Kinase Selectivity Profiling with N3-Ethylmorpholine

The target compound is best deployed as a structurally distinct quinazolin-4(3H)-one probe for kinase selectivity panels, particularly against EGFR, serine/threonine kinases, and PI3K isoforms. The N3-ethylmorpholine configuration provides a pharmacophore geometry not represented in the 4-anilinoquinazoline class (gefitinib, erlotinib) or the C2-morpholino subclass. Evidence from the quinazolin-4(3H)-one EGFR inhibitor series demonstrates that compounds within this scaffold can achieve IC50 values as low as 0.069 μM [1], while the morpholinylquinazoline patent literature confirms activity against serine/threonine kinases at ~1.25 μM [2]. Researchers investigating kinase inhibitor selectivity or seeking to overcome resistance mutations should prioritize this compound as a complementary chemotype to existing clinical quinazoline inhibitors, with the caveat that direct target engagement data must be generated de novo.

Anticancer Screening: Morpholine-Quinazolinone Cytotoxicity

For medium-throughput phenotypic anticancer screening, the target compound offers a rational entry point based on the demonstrated cytotoxic activity of morpholine-substituted quinazoline derivatives (AK-10: IC50 = 3.15–8.55 μM across A549, MCF-7, and SHSY-5Y cell lines) [1]. The compound's favorable computed drug-likeness profile (AlogP = 1.29; no Rule of 5 violations) [2] predicts adequate aqueous solubility for cell-based assays at concentrations up to 10-25 μM, and the morpholine group's basic nitrogen (predicted pKa ~7-8) may facilitate lysosomal trapping, a property that can be exploited for cancer cell selectivity. The demonstrated non-toxicity of related morpholine-quinazolines against HEK293 normal cells at 25 μM [1] provides a preliminary therapeutic window expectation, though confirmatory counter-screening is essential.

SAR Expansion: N3-Linker Length Optimization

The target compound's ethyl linker between the quinazolinone N3 and morpholine represents a critical SAR variable. Published data show that quinazolin-4(3H)-one derivatives with different N3 substitutions exhibit potency variations exceeding 30-fold [1]. By procuring this compound alongside analogs with varying linker lengths (methyl, propyl, butyl) or different N3 substituents, medicinal chemistry teams can systematically map the optimal spacer geometry for their target of interest. The 4-fluorophenyl C2 group provides an additional diversification handle, as this substituent has been validated in both tyrosinase inhibition (IC50 = 120 μM for the non-morpholine analog) [2] and EGFR inhibitor contexts. This compound is particularly valuable as a scaffold-hopping starting point for programs seeking to move beyond the congested 4-anilinoquinazoline intellectual property space.

Selectivity Counter-Screen in Morpholine-Quinazoline Studies

Given its unique N3-ethylmorpholine geometry, the target compound can serve as a specificity control in studies involving C2-morpholinoquinazolinones or C6-morpholinoalkoxyquinazolines. If biological activity is lost or substantially altered relative to the comparator series, this would confirm that the morpholine attachment position (N3 vs. C2 vs. C6) is a critical determinant of target engagement. This application leverages the structural differentiation evidence [1] and the known sensitivity of quinazolin-4(3H)-one biological activity to substitution pattern [2], making it a cost-effective use of the compound even in the absence of pre-existing potency data.

Application
Selection Property
Validation Focus
Kinase selectivity panel studies
N3-ethylmorpholine pharmacophore geometry
Target engagement assay validation
Cancer cell-model screening
Morpholine-quinazolinone cytotoxicity class profile
Cell viability and counter-screen endpoints
SAR expansion studies
N3-linker length and substitution pattern
Potency comparison across analog series
Specificity control in morpholine-quinazoline studies
Attachment site differentiation (N3 vs C2/C6)
Activity shift relative to C2/C6 analogs
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